methyl 2-amino-2-(1H-imidazol-2-yl)acetate
Overview
Description
Methyl 2-amino-2-(1H-imidazol-2-yl)acetate (MIA) is an organic compound that is widely used in scientific research due to its potential applications in biochemistry, physiology, and pharmacology. MIA is a small molecule, which makes it an attractive target for drug discovery and development.
Mechanism of Action
The mechanism of action of methyl 2-amino-2-(1H-imidazol-2-yl)acetate is not fully understood. However, it is believed that the compound binds to certain proteins in the body, which then activates other proteins and enzymes. This activation is thought to be responsible for the biochemical and physiological effects of methyl 2-amino-2-(1H-imidazol-2-yl)acetate.
Biochemical and Physiological Effects
methyl 2-amino-2-(1H-imidazol-2-yl)acetate has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of certain neurotransmitters, such as serotonin and dopamine. Additionally, it has been shown to increase the production of nitric oxide, which can be beneficial in the treatment of hypertension and other cardiovascular diseases. methyl 2-amino-2-(1H-imidazol-2-yl)acetate has also been shown to have anti-inflammatory effects and to have a protective effect on the liver.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-2-(1H-imidazol-2-yl)acetate has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is a small molecule, which makes it easier to study. Additionally, it has a wide range of potential applications, making it an attractive target for drug discovery and development. However, there are some limitations to using methyl 2-amino-2-(1H-imidazol-2-yl)acetate in laboratory experiments. For example, the synthesis of methyl 2-amino-2-(1H-imidazol-2-yl)acetate requires the use of a catalyst, which can be difficult to obtain in some cases. Additionally, the mechanism of action of methyl 2-amino-2-(1H-imidazol-2-yl)acetate is not fully understood, which can make it difficult to predict the effects of the compound.
Future Directions
The potential applications of methyl 2-amino-2-(1H-imidazol-2-yl)acetate are vast, and there are many future directions for research. One potential area of research is the development of new drugs that are based on methyl 2-amino-2-(1H-imidazol-2-yl)acetate or that use methyl 2-amino-2-(1H-imidazol-2-yl)acetate as an active ingredient. Additionally, research could be conducted to better understand the mechanism of action of methyl 2-amino-2-(1H-imidazol-2-yl)acetate and to explore its potential therapeutic effects. Other future directions for research include exploring the potential of using methyl 2-amino-2-(1H-imidazol-2-yl)acetate in the development of new diagnostic tools, studying the effects of methyl 2-amino-2-(1H-imidazol-2-yl)acetate on other biochemical and physiological processes, and exploring the potential of using methyl 2-amino-2-(1H-imidazol-2-yl)acetate in the treatment of various diseases.
Synthesis Methods
Methyl 2-amino-2-(1H-imidazol-2-yl)acetate can be synthesized in two main ways, either by direct condensation of 1-amino-2-imidazol-2-ylacetic acid with methyl iodide or by condensation of 1-amino-2-imidazol-2-ylacetic acid with methyl bromide followed by a catalytic hydrogenation. Both methods require the use of a catalyst and a solvent, such as dichloromethane or methanol. The reaction conditions must be carefully controlled to ensure the desired product is obtained.
Scientific Research Applications
Methyl 2-amino-2-(1H-imidazol-2-yl)acetate is a versatile compound that has been used in a wide variety of scientific research. It has been used as a model compound to study the mechanism of action of drugs, to investigate the role of enzymes in metabolic pathways, and to study the biochemical and physiological effects of drugs. Additionally, methyl 2-amino-2-(1H-imidazol-2-yl)acetate has been used in the development of new drugs, as well as in the study of drug interactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-2-(1H-imidazol-2-yl)acetate involves the reaction of glycine ethyl ester with 1H-imidazole-2-carboxaldehyde, followed by reduction with sodium borohydride.", "Starting Materials": [ "Glycine ethyl ester", "1H-imidazole-2-carboxaldehyde", "Sodium borohydride", "Methanol", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve glycine ethyl ester in methanol and add 1H-imidazole-2-carboxaldehyde. Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium borohydride to the reaction mixture and stir for an additional 2 hours.", "Step 3: Quench the reaction by adding acetic acid dropwise until the pH reaches 4-5.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer with sodium sulfate and evaporate the solvent under reduced pressure.", "Step 6: Dissolve the crude product in a mixture of water and acetic acid and adjust the pH to 8-9 with sodium hydroxide.", "Step 7: Extract the product with ethyl acetate and wash with water.", "Step 8: Dry the organic layer with sodium sulfate and evaporate the solvent under reduced pressure.", "Step 9: Dissolve the purified product in hydrochloric acid and recrystallize from water to obtain methyl 2-amino-2-(1H-imidazol-2-yl)acetate as a white solid." ] } | |
CAS RN |
1595821-70-7 |
Molecular Formula |
C6H9N3O2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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